92-91-1

4-Acetylbiphenyl

In Stock

• CAS RN:
• 92-91-1

• Formula:
• C14H12O

• InChI:
• InChI=1S/C14H12O/c1-11(15)12-7-9-14(10-8-12)13-5-3-2-4-6-13/h2-10H,1H3

• InChIKey:
• QCZZSANNLWPGEA-UHFFFAOYSA-N

• 4-Acetylbiphenyl is a useful research compound. Its molecular formula is C14H12O and its molecular weight is 196.24 g/mol. The purity is usually 95%.

Urushiol III

• CAS RN:
• 492-91-1

• Formula:
• C21H32O2

• InChI:
• InChI=1S/C21H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-17-15-18-20(22)21(19)23/h4-5,7-8,15,17-18,22-23H,2-3,6,9-14,16H2,1H3/b5-4+,8-7+

• InChIKey:
• RMTXUPIIESNLPW-AOSYACOCSA-N

• Urushiol III is a member of catechols.

N-(4-aminobutyl)pyridin-2-amine

In Stock

• CAS RN:
• 92992-91-1

• Formula:
• C9H15N3

• InChI:
• InChI=1S/C9H15N3/c10-6-2-4-8-12-9-5-1-3-7-11-9/h1,3,5,7H,2,4,6,8,10H2,(H,11,12)

• InChIKey:
• RAJSAPSERUGCBT-UHFFFAOYSA-N

• N-(4-aminobutyl)pyridin-2-amine is a useful research compound. Its molecular formula is C9H15N3 and its molecular weight is 165.24. The purity is usually 95%.

2-(Methylthio)-1,3,5-triazine

In Stock

• CAS RN:
• 26292-91-1

• Formula:
• C4H5N3S

• InChI:
• InChI=1S/C4H5N3S/c1-8-4-6-2-5-3-7-4/h2-3H,1H3

• InChIKey:
• WOPHAXVWACNHPM-UHFFFAOYSA-N

• 2-(methylthio)-1,3,5-triazine is a methylthio-1,3,5-triazine.

5-(4-methylpiperazin-1-yl)-1H-1,2,4-triazol-3-amine

In Stock

• CAS RN:
• 89292-91-1

• Formula:
• C7H14N6

• InChI:
• InChI=1S/C7H14N6/c1-12-2-4-13(5-3-12)7-9-6(8)10-11-7/h2-5H2,1H3,(H3,8,9,10,11)

• InChIKey:
• OGKMRAGLDFHRGA-UHFFFAOYSA-N

• 5-(4-methylpiperazin-1-yl)-1H-1,2,4-triazol-3-amine is a useful research compound. Its molecular formula is C7H14N6 and its molecular weight is 182.23 g/mol. The purity is usually 95%.

Arglabin

In Stock

• CAS RN:
• 84692-91-1

• Formula:
• C15H18O3

• InChI:
• InChI=1S/C15H18O3/c1-8-4-7-15-11(8)12-10(9(2)13(16)17-12)5-6-14(15,3)18-15/h4,10-12H,2,5-7H2,1,3H3/t10-,11+,12-,14-,15+/m0/s1

• InChIKey:
• UVJYAKBJSGRTHA-CUZKYEQNSA-N

• Arglabin is a sesquiterpene γ-lactone originally isolated from A. glabella that has anticancer and anti-inflammatory activities. It inhibits the growth of LS-180, SSC-4, HeLa, MCF-7, and HL-60 cancer cells (IC50s = 20, 10, 20, 20, and 50 µM, respectively). Arglabin reduces tumor growth in an SCC-4 mouse xenograft model when administered at a dose of 40 µg/g. It is a selective inhibitor of the NLRP3 inflammasome over the NLRP1, AIM2, and NLRC4 inflammasomes when used at a concentration of 50 nM. Arglabin (50 nM) reduces increases in protein levels of NLRP3, caspase-1, IL-1β, and IL-18 induced by cholesterol crystals in LPS-primed mouse peritoneal macrophages. It decreases plasma levels of IL-1β, oxidized LDL autoantibodies, total cholesterol, and triglycerides, and reduces the size of atherosclerotic lesions in the aorta of mice fed a high-fat diet when administered at a ...

4,4,5,5-Tetramethyl-2-(3-methylthiophen-2-yl)-1,3,2-dioxaborolane

In Stock

• CAS RN:
• 885692-91-1

• Formula:
• C11H17BO2S

• InChI:
• InChI=1S/C11H17BO2S/c1-8-6-7-15-9(8)12-13-10(2,3)11(4,5)14-12/h6-7H,1-5H3

• InChIKey:
• DGJCULPYCMEHFZ-UHFFFAOYSA-N

• 4,4,5,5-Tetramethyl-2-(3-methylthiophen-2-yl)-1,3,2-dioxaborolane is a useful research compound. Its molecular formula is C11H17BO2S and its molecular weight is 224.13 g/mol. The purity is usually 95%.

3-{[3-(Trifluoromethyl)phenyl]sulfamoyl}benzoic acid

In Stock

• CAS RN:
• 327092-91-1

• Formula:
• C14H10F3NO4S

• InChI:
• InChI=1S/C14H10F3NO4S/c15-14(16,17)10-4-2-5-11(8-10)18-23(21,22)12-6-1-3-9(7-12)13(19)20/h1-8,18H,(H,19,20)

• InChIKey:
• MXVNZLMSWKIWPW-UHFFFAOYSA-N

• 3-{[3-(Trifluoromethyl)phenyl]sulfamoyl}benzoic acid is a useful research compound. Its molecular formula is C14H10F3NO4S and its molecular weight is 345.29. The purity is usually 95%.

5-tert-butyl-N-(2-methoxyethyl)-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine

In Stock

• CAS RN:
• 877792-91-1

• Formula:
• C20H26N4O

• InChI:
• InChI=1S/C20H26N4O/c1-14-18(15-9-7-6-8-10-15)19-22-16(20(2,3)4)13-17(24(19)23-14)21-11-12-25-5/h6-10,13,21H,11-12H2,1-5H3

• InChIKey:
• YGXLERQTPBIAFO-UHFFFAOYSA-N

• 5-tert-butyl-N-(2-methoxyethyl)-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine is a useful research compound. Its molecular formula is C20H26N4O and its molecular weight is 338.455. The purity is usually 95%.

Ethyl 4-(3,5-ditrifluoromethylphenyl)-4-oxobutyrate

In Stock

• CAS RN:
• 898792-91-1

• Formula:
• C14H12F6O3

• InChI:
• InChI=1S/C14H12F6O3/c1-2-23-12(22)4-3-11(21)8-5-9(13(15,16)17)7-10(6-8)14(18,19)20/h5-7H,2-4H2,1H3

• InChIKey:
• DCTDVDJDNQPXFQ-UHFFFAOYSA-N

• Ethyl 4-(3,5-ditrifluoromethylphenyl)-4-oxobutyrate is a useful research compound. Its molecular formula is C14H12F6O3 and its molecular weight is 342.23 g/mol. The purity is usually 95%.

(2S,3S)-5-(2-Aminoethyl)-3-hydroxy-2-(4-hydroxyphenyl)-2,3-dihydro-1,5-benzothiazepin-4-one

In Stock

• CAS RN:
• 115992-91-1

• Formula:
• C17H18N2O3S

• InChI:
• InChI=1S/C17H18N2O3S/c18-9-10-19-13-3-1-2-4-14(13)23-16(15(21)17(19)22)11-5-7-12(20)8-6-11/h1-8,15-16,20-21H,9-10,18H2/t15-,16+/m1/s1

• Diltiazem impurity.

3-Amino-2,4-difluorobenzeneboronic acid pinacol ester

In Stock

• CAS RN:
• 1315692-91-1

• Formula:
• C12H16BF2NO2

• InChI:
• InChI=1S/C12H16BF2NO2/c1-11(2)12(3,4)18-13(17-11)7-5-6-8(14)10(16)9(7)15/h5-6H,16H2,1-4H3

• InChIKey:
• MQGLBRAIKSVSIT-UHFFFAOYSA-N

• 3-Amino-2,4-difluorobenzeneboronic acid pinacol ester is a useful research compound. Its molecular formula is C12H16BF2NO2 and its molecular weight is 255.07 g/mol. The purity is usually 95%.

3-Amino-2-(benzyloxy)-5-chlorophenyl benzoate

In Stock

• CAS RN:
• 1221792-91-1

• Formula:
• C20H16ClNO3

• InChI:
• InChI=1S/C20H16ClNO3/c21-16-11-17(22)19(24-13-14-7-3-1-4-8-14)18(12-16)25-20(23)15-9-5-2-6-10-15/h1-12H,13,22H2

• InChIKey:
• LCBIVEAKBAMSHT-UHFFFAOYSA-N

• 3-Amino-2-(benzyloxy)-5-chlorophenyl benzoate is a useful research compound. Its molecular formula is C20H16ClNO3 and its molecular weight is 353.8 g/mol. The purity is usually 95%.

4-Chloro-5-fluoro-2-methoxyaniline

In Stock

• CAS RN:
• 1268392-91-1

• Formula:
• C7H7ClFNO

• InChI:
• InChI=1S/C7H7ClFNO/c1-11-7-2-4(8)5(9)3-6(7)10/h2-3H,10H2,1H3

• InChIKey:
• QULHJMQJXYTTTA-UHFFFAOYSA-N

• 4-Chloro-5-fluoro-2-methoxyaniline is a useful research compound. Its molecular formula is C7H7ClFNO and its molecular weight is 175.59. The purity is usually 95%.

2-(2-Bromo-3-fluoro-6-hydroxyphenyl)acetonitrile

In Stock

• CAS RN:
• 1807192-91-1

• Formula:
• C8H5BrFNO

• InChI:
• InChI=1S/C8H5BrFNO/c9-8-5(3-4-11)7(12)2-1-6(8)10/h1-2,12H,3H2

• InChIKey:
• QHXYISQSCZDSRU-UHFFFAOYSA-N

• 2-(2-Bromo-3-fluoro-6-hydroxyphenyl)acetonitrile is a useful research compound. Its molecular formula is C8H5BrFNO and its molecular weight is 230.03 g/mol. The purity is usually 95%.

4-Chloroquinolin-6-amine

In Stock

• CAS RN:
• 1085192-91-1

• Formula:
• C9H7ClN2

• InChI:
• InChI=1S/C9H7ClN2/c10-8-3-4-12-9-2-1-6(11)5-7(8)9/h1-5H,11H2

• InChIKey:
• JQBYZFZHXAYAJF-UHFFFAOYSA-N

• 4-Chloroquinolin-6-amine is a useful research compound. Its molecular formula is C9H7ClN2 and its molecular weight is 178.62 g/mol. The purity is usually 95%.

3-[3-(Trifluoromethyl)phenyl]-1,2-thiazole-4-sulfonyl fluoride

Usually In Stock

• CAS RN:
• 2138192-91-1

• Formula:
• C10H5F4NO2S2

• InChI:
• InChI=1S/C10H5F4NO2S2/c11-10(12,13)7-3-1-2-6(4-7)9-8(5-18-15-9)19(14,16)17/h1-5H

• InChIKey:
• VPLFIEHWGOZKAK-UHFFFAOYSA-N

• 3-[3-(Trifluoromethyl)phenyl]-1,2-thiazole-4-sulfonyl fluoride is a useful research compound. Its molecular formula is C10H5F4NO2S2 and its molecular weight is 311.27. The purity is usually 95%.

(1R,3S,6R,10R,11S)-3,12-dimethyl-7-methylidene-2,9-dioxatetracyclo[9.3.0.01,3.06,10]tetradec-12-en-8-one

• CAS RN:
• 137624-14-7; 84692-91-1

• Formula:
• C15H18O3

• InChI:
• InChI=1S/C15H18O3/c1-8-4-7-15-11(8)12-10(9(2)13(16)17-12)5-6-14(15,3)18-15/h4,10-12H,2,5-7H2,1,3H3/t10-,11+,12-,14+,15-/m1/s1

• InChIKey:
• UVJYAKBJSGRTHA-FMKNKJFCSA-N

• (1R,3S,6R,10R,11S)-3,12-dimethyl-7-methylidene-2,9-dioxatetracyclo[9.3.0.01,3.06,10]tetradec-12-en-8-one is a useful research compound. Its molecular formula is C15H18O3 and its molecular weight is 246.306. The purity is usually 95%.